Cas no 2193058-98-7 ({6-azaspiro3.4octan-7-yl}methanol hydrochloride)

• Product Name: {6-azaspiro3.4octan-7-yl}methanol hydrochloride
• CAS No: 2193058-98-7
• MF: C₈H₁₆ClNO
• MW: 177.671741485596
• CID: 5959947
• PubChem ID: 136575478
• Update Time: 2025-06-11

{6-azaspiro3.4octan-7-yl}methanol hydrochloride Chemical and Physical Properties

Names and Identifiers

• {6-azaspiro[3.4]octan-7-yl}methanol hydrochloride
• {6-azaspiro3.4octan-7-yl}methanol hydrochloride
• (6-AZASPIRO[3.4]OCTAN-7-YL)METHANOL HCL
• 6-Azaspiro[3.4]octan-7-ylmethanol;hydrochloride
• AT11713
• 2193058-98-7
• AKOS034147776
• Z3083079646
• EN300-1699597

• Inchi： 1S/C8H15NO.ClH/c10-5-7-4-8(6-9-7)2-1-3-8;/h7,9-10H,1-6H2;1H
• InChI Key： QEXOCHUPDPLYPP-UHFFFAOYSA-N
• SMILES： C(C1NCC2(CCC2)C1)O.Cl

Computed Properties

• Exact Mass: 177.0920418g/mol
• Monoisotopic Mass: 177.0920418g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 131
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 32.3Ų

Additional information on {6-azaspiro3.4octan-7-yl}methanol hydrochloride

Introduction to {6-azaspiro3.4octan-7-yl}methanol hydrochloride (CAS No 2193058-98-7)

{6-azaspiro3.4octan-7-yl}methanol hydrochloride is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This compound, identified by its CAS number 2193058-98-7, has garnered attention due to its unique structural properties and potential applications in drug development. The spirocyclic structure of this molecule, combined with the presence of an azacycloalkane moiety, makes it a promising candidate for various biochemical interactions.

The hydrochloride salt form of this compound enhances its solubility in aqueous solutions, which is a critical factor for its formulation in pharmaceutical applications. This solubility profile makes it suitable for use in drug delivery systems where bioavailability is a key concern. The compound's molecular structure, featuring a methanol substituent at the 7-position of the spirocyclic system, contributes to its reactivity and potential interactions with biological targets.

Recent research in the field of medicinal chemistry has highlighted the importance of spirocyclic compounds due to their ability to mimic natural products and exhibit unique binding affinities. {6-azaspiro3.4octan-7-yl}methanol hydrochloride is no exception and has been studied for its potential as an intermediate in the synthesis of more complex pharmacophores. Its spirocyclic core provides a rigid framework that can be modified to target specific biological pathways.

One of the most intriguing aspects of this compound is its potential application in the development of central nervous system (CNS) drugs. The azacycloalkane moiety is known to interact with various neurotransmitter receptors, making it a valuable scaffold for designing novel psychoactive agents. Studies have shown that derivatives of this class of compounds can modulate the activity of serotonin and dopamine receptors, which are implicated in conditions such as depression, anxiety, and neurodegenerative diseases.

The synthesis of {6-azaspiro3.4octan-7-yl}methanol hydrochloride involves multi-step organic reactions that require precise control over reaction conditions. The spirocyclic formation is a critical step, often achieved through intramolecular cyclization reactions. The introduction of the azacycloalkane ring requires careful selection of reagents and catalysts to ensure high yield and purity. The final hydrochloride salt formation is typically achieved through an acid-base reaction, which enhances the compound's stability and solubility.

In terms of pharmacological activity, preliminary studies have indicated that {6-azaspiro3.4octan-7-yl}methanol hydrochloride exhibits moderate affinity for certain serotonin receptors. This has led to investigations into its potential as an antidepressant or anxiolytic agent. Additionally, its structural similarity to known CNS active compounds suggests that it may have additional therapeutic applications that warrant further exploration.

The compound's potential as a drug candidate is further supported by its favorable pharmacokinetic properties. Its solubility profile allows for easy formulation into oral or injectable dosage forms, which is essential for clinical trials and therapeutic use. Furthermore, its stability under various storage conditions makes it suitable for industrial-scale production.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes of {6-azaspiro3.4octan-7-yl}methanol hydrochloride with biological targets with high accuracy. These virtual screening approaches have identified several promising derivatives that could enhance its pharmacological activity. Such computational studies are complemented by experimental validation, which involves synthesizing and testing these derivatives in vitro and in vivo.

The role of {6-azaspiro3.4octan-7-yl}methanol hydrochloride in drug development is not limited to CNS applications alone. Its unique structural features make it a versatile scaffold for targeting other biological pathways as well. For instance, modifications at the methanol substituent could lead to compounds with anti-inflammatory or anticancer properties. Such modifications are being explored in ongoing research projects aimed at expanding the therapeutic potential of this compound.

In conclusion, {6-azaspiro3.4octan-7-yl}methanol hydrochloride (CAS No 2193058-98-7) is a compound with significant promise in pharmaceutical research and development. Its unique structural features, favorable pharmacokinetic properties, and potential applications in CNS disorders make it a valuable candidate for further study. As research continues to uncover new derivatives and applications, this compound is poised to play a crucial role in the next generation of therapeutic agents.